((Methylsulfonyl)methyl)diphenylphosphine oxide
Description
((Methylsulfonyl)methyl)diphenylphosphine oxide is an organophosphorus compound featuring a diphenylphosphine oxide core substituted with a methylsulfonylmethyl group. The methylsulfonyl (SO₂CH₃) moiety introduces strong electron-withdrawing characteristics, influencing the compound’s reactivity and applications in catalysis, coordination chemistry, and material science.
Properties
Molecular Formula |
C14H15O3PS |
|---|---|
Molecular Weight |
294.31 g/mol |
IUPAC Name |
[methylsulfonylmethyl(phenyl)phosphoryl]benzene |
InChI |
InChI=1S/C14H15O3PS/c1-19(16,17)12-18(15,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11H,12H2,1H3 |
InChI Key |
WRICLRVOJPLRRZ-UHFFFAOYSA-N |
Canonical SMILES |
CS(=O)(=O)CP(=O)(C1=CC=CC=C1)C2=CC=CC=C2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
((Methylsulfonyl)methyl)diphenylphosphine oxide can be synthesized through the reaction of diphenylphosphine oxide with methylsulfonyl chloride under controlled conditions. The reaction typically involves the use of a base such as triethylamine to facilitate the formation of the desired product .
Industrial Production Methods
In industrial settings, the production of ((Methylsulfonyl)methyl)diphenylphosphine oxide may involve large-scale reactions using automated systems to ensure consistency and efficiency. The reaction conditions are optimized to maximize yield and purity, often involving precise temperature control and the use of high-purity reagents .
Chemical Reactions Analysis
Types of Reactions
((Methylsulfonyl)methyl)diphenylphosphine oxide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfone derivatives.
Reduction: Reduction reactions can convert the compound into its corresponding phosphine.
Substitution: The compound can participate in substitution reactions where the methylsulfonyl group is replaced by other functional groups
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as sodium borohydride for reduction, and various nucleophiles for substitution reactions .
Major Products Formed
The major products formed from these reactions include sulfone derivatives, reduced phosphine compounds, and substituted phosphine oxides, depending on the specific reaction conditions and reagents used .
Scientific Research Applications
((Methylsulfonyl)methyl)diphenylphosphine oxide has a wide range of applications in scientific research:
Chemistry: It is used as a ligand in coordination chemistry and as a reagent in various organic synthesis reactions.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Industry: It is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism by which ((Methylsulfonyl)methyl)diphenylphosphine oxide exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The compound can modulate the activity of these targets through binding interactions, leading to changes in cellular pathways and biological responses .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent-Based Classification and Key Differences
The following categories of diphenylphosphine oxide derivatives are analyzed for comparative purposes:
Category 1: Heteroaromatic Substituents
- Examples :
- Structural Impact : Indolyl groups confer π-π stacking capabilities and enhance solubility in polar solvents.
- Applications : Used in regioselective phosphorylation reactions and as intermediates in pharmaceutical synthesis .
- Comparison : Unlike the methylsulfonylmethyl group, indolyl substituents increase steric bulk and electron density, favoring interactions in Lewis acid-catalyzed reactions.
Category 2: Sulfonyl-Containing Substituents
- Examples :
- Structural Impact : Sulfonyl groups (R-SO₂-) are strongly electron-withdrawing, enhancing stability and resistance to oxidation.
- Applications : High-purity sulfonyl derivatives are employed in coupling reactions and as pharmaceutical intermediates .
- Comparison : The methylsulfonyl group in the target compound likely offers similar electronic effects but with reduced steric hindrance compared to phenylsulfonyl analogs.
Category 3: Alkyl Substituents
- Examples :
- Structural Impact : Alkyl groups (e.g., -CH₃, -CF₂H) modulate electron density at phosphorus, with fluorinated groups increasing hydrophobicity.
- Applications: Serve as ligands in transition-metal catalysis and precursors for organometallic complexes .
- Comparison : Methylsulfonylmethyl provides greater polarity and acidity compared to simple alkyl or fluorinated substituents.
Category 4: Acyl/Aryl Substituents
- Examples :
- Structural Impact : Acyl groups (e.g., mesityl) enhance steric shielding and thermal stability.
- Applications : Utilized in photopolymerization and as photoinitiators .
- Comparison : The methylsulfonyl group lacks the aromatic conjugation of acyl substituents but retains strong electron-withdrawing capacity.
Biological Activity
((Methylsulfonyl)methyl)diphenylphosphine oxide is a phosphine oxide derivative that has garnered attention for its potential biological activities. This compound, characterized by its unique methylsulfonyl group, exhibits various medicinal properties, particularly in the fields of oncology and antibiotic research.
Chemical Structure and Properties
The molecular formula of ((Methylsulfonyl)methyl)diphenylphosphine oxide is C15H15O3PS, with a molecular weight of 294.31 g/mol. The presence of the methylsulfonyl group enhances the compound's solubility and reactivity compared to other phosphine oxides, which may contribute to its biological activity profile .
Biological Activities
1. Antitumor Activity:
Research indicates that compounds similar to ((Methylsulfonyl)methyl)diphenylphosphine oxide exhibit significant antitumor effects against various cancer cell lines. For instance, several phosphine oxide derivatives have shown cytotoxicity against cancerous cells while sparing non-cancerous cells, suggesting a selective action that may reduce side effects .
2. Antibiotic Properties:
Some derivatives of phosphine oxides have demonstrated antibiotic properties, making them potential candidates for developing new antimicrobial agents. The structural modifications in ((Methylsulfonyl)methyl)diphenylphosphine oxide could enhance its efficacy against bacterial infections .
Case Studies and Research Findings
A series of studies have explored the biological implications of phosphine oxides, including:
- TOP1 Inhibition: A study evaluated the inhibitory effects of various phosphine oxide derivatives on Topoisomerase I (TOP1), an enzyme crucial for DNA replication. Compounds were tested using a supercoiled plasmid relaxation assay, revealing that some derivatives maintained inhibition over extended incubation periods, indicating their potential as anticancer agents .
- Cytotoxicity Assessment: Cytotoxicity assays conducted on different cancer cell lines demonstrated that certain phosphine oxide derivatives induced cell death selectively in cancerous cells without affecting normal cells like MRC-5 .
Comparative Analysis with Related Compounds
The following table summarizes the properties and activities of ((Methylsulfonyl)methyl)diphenylphosphine oxide compared to other related compounds:
| Compound Name | Molecular Formula | Antitumor Activity | Antibiotic Properties |
|---|---|---|---|
| ((Methylsulfonyl)methyl)diphenylphosphine oxide | C15H15O3PS | Yes | Yes |
| Methyl(diphenyl)phosphine oxide | C13H13OP | Limited | No |
| Diphenylphosphinic acid | C12H13O2P | No | No |
| Methylsulfinylmethyl diphenylphosphine oxide | C15H15O3PS | Moderate | Yes |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
